Cas no 313405-14-0 (4-bis(2-cyanoethyl)sulfamoyl-N-(1,3-thiazol-2-yl)benzamide)

• Product Name: 4-bis(2-cyanoethyl)sulfamoyl-N-(1,3-thiazol-2-yl)benzamide
• CAS No: 313405-14-0
• MF: C₁₆H₁₅N₅O₃S₂
• MW: 389.451999902725
• CID: 6611676
• PubChem ID: 2321004
• Update Time: 2025-06-08

4-bis(2-cyanoethyl)sulfamoyl-N-(1,3-thiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-bis(2-cyanoethyl)sulfamoyl-N-(1,3-thiazol-2-yl)benzamide
• 4-[bis(2-cyanoethyl)sulfamoyl]-N-(1,3-thiazol-2-yl)benzamide
• AKOS001013752
• F0289-0387
• 313405-14-0
• Z56174268
• 4-(N,N-bis(2-cyanoethyl)sulfamoyl)-N-(thiazol-2-yl)benzamide

• Inchi： 1S/C16H15N5O3S2/c17-7-1-10-21(11-2-8-18)26(23,24)14-5-3-13(4-6-14)15(22)20-16-19-9-12-25-16/h3-6,9,12H,1-2,10-11H2,(H,19,20,22)
• InChI Key： KUWZLPJKBLZCLS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=NC=CS2)=O)=CC=1)(N(CCC#N)CCC#N)(=O)=O

Computed Properties

• Exact Mass: 389.06163170g/mol
• Monoisotopic Mass: 389.06163170g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 164Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 4-bis(2-cyanoethyl)sulfamoyl-N-(1,3-thiazol-2-yl)benzamide

Comprehensive Overview of 4-bis(2-cyanoethyl)sulfamoyl-N-(1,3-thiazol-2-yl)benzamide (CAS No. 313405-14-0)

4-bis(2-cyanoethyl)sulfamoyl-N-(1,3-thiazol-2-yl)benzamide (CAS No. 313405-14-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. The compound's molecular framework integrates a benzamide core, a thiazole ring, and a sulfamoyl group with cyanoethyl substituents, making it a versatile candidate for further chemical modifications and biological studies.

In recent years, researchers have focused on sulfonamide derivatives like this compound for their role in drug discovery, particularly in targeting enzymes and receptors. The presence of the thiazole moiety, a common pharmacophore in medicinal chemistry, suggests potential antimicrobial or anticancer properties. This aligns with current trends in AI-driven drug discovery, where computational models prioritize compounds with such motifs for virtual screening. Users frequently search for terms like "thiazole-based drugs" or "sulfonamide applications in medicine," reflecting widespread interest in these molecular architectures.

The cyanoethyl groups in 4-bis(2-cyanoethyl)sulfamoyl-N-(1,3-thiazol-2-yl)benzamide contribute to its polarity and reactivity, which could be exploited in prodrug design or as intermediates in synthetic pathways. This characteristic resonates with the growing demand for green chemistry solutions, as researchers seek eco-friendly synthetic routes. SEO analytics reveal rising queries such as "sustainable synthesis of sulfonamides" and "biocompatible cyanoethyl compounds," underscoring the intersection of this compound with contemporary scientific priorities.

From a structural perspective, the compound's sulfamoyl bridge offers stability while allowing for targeted interactions with biological macromolecules. This feature is particularly relevant in the context of precision medicine, where molecular specificity is paramount. Laboratories investigating enzyme inhibitors or signal transduction modulators may find this compound valuable, as evidenced by search trends highlighting "sulfamoyl-based enzyme targeting" and "thiazole pharmacodynamics."

In agrochemical applications, derivatives of 4-bis(2-cyanoethyl)sulfamoyl-N-(1,3-thiazol-2-yl)benzamide could contribute to next-generation crop protection agents. The thiazole ring is known to exhibit herbicidal or fungicidal activity, aligning with global needs for low-toxicity pesticides. Search engine data shows increased interest in "thiazole agrochemicals" and "environmentally friendly sulfonamides," further validating the compound's multidisciplinary relevance.

Analytical characterization of this compound typically involves advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry, reflecting the sophistication required to study such molecules. These methods are frequently queried alongside the compound's name, indicating user interest in quality control and purity assessment. The integration of machine learning in chemical analysis has also become a hotspot, with searches like "AI-assisted NMR interpretation" gaining traction.

As regulatory landscapes evolve, compounds like 4-bis(2-cyanoethyl)sulfamoyl-N-(1,3-thiazol-2-yl)benzamide must be evaluated for REACH compliance and other safety standards. This procedural aspect generates search activity around "sulfonamide regulatory guidelines" and "CAS No. 313405-14-0 safety data," emphasizing the need for transparent technical documentation. The compound's storage and handling protocols—often searched alongside "cyanoethyl group stability"—remain critical for laboratory personnel.

In conclusion, 4-bis(2-cyanoethyl)sulfamoyl-N-(1,3-thiazol-2-yl)benzamide represents a compelling case study in modern chemical research, bridging pharmaceutical innovation, agrochemical development, and sustainable chemistry. Its structural complexity and functional diversity make it a subject of persistent inquiry, as seen in search patterns combining technical descriptors like "sulfamoyl-thiazole conjugation" with broader themes like "future of heterocyclic compounds." As interdisciplinary approaches gain momentum, this compound's trajectory will likely intersect with cutting-edge advancements in molecular design and application.